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Compound of Interest

Compound Name: Antioxidant 1010

Cat. No.: B1672178 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the proper disposal of Antioxidant 1010, a commonly used

phenolic antioxidant. The following procedures are based on information from safety data

sheets and general laboratory chemical waste guidelines.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle Antioxidant 1010 with

appropriate personal protective equipment (PPE). This minimizes exposure and ensures

personal safety.

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face

shield, and a lab coat.[1][2] In areas with potential for dust generation, a particulate filter

respirator may be necessary.[1]

Ventilation: Always handle Antioxidant 1010 in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation of dust particles.[1][3]

Ignition Sources: Keep Antioxidant 1010 away from open flames and other ignition sources,

as finely dispersed particles can form explosive mixtures in the air. Use non-sparking tools

when handling the material.

Step-by-Step Disposal Procedure
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The primary recommendation for the disposal of Antioxidant 1010 is to use a licensed

professional waste disposal service. Incineration is a commonly suggested method of disposal.

Segregation: Do not mix Antioxidant 1010 waste with other waste streams. It should be

segregated and stored separately from incompatible materials such as strong oxidants,

strong acids, and strong bases.

Containerization:

Place waste Antioxidant 1010 into a suitable, clearly labeled, and sealable container to

prevent dusting.

The container must be made of a material compatible with the chemical.

Ensure the container is kept tightly closed except when adding waste.

Labeling:

Label the waste container clearly with the words "Hazardous Waste" and the chemical

name, "Antioxidant 1010" or its chemical name, "Pentaerythritol tetrakis(3-(3,5-di-tert-

butyl-4-hydroxyphenyl)propionate)".

Include the associated hazards (e.g., "Harmful if swallowed," "Causes skin irritation,"

"Harmful to aquatic life with long-lasting effects").

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool, dry area away

from incompatible materials.

This storage area, often referred to as a Satellite Accumulation Area (SAA), should be at

or near the point of generation.

Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.
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Spill Cleanup Procedures
In the event of a spill, follow these steps:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Carefully sweep or vacuum the spilled solid material. If appropriate,

moisten the material first to prevent dusting.

Collect Waste: Place the collected material into a suitable, labeled container for disposal.

Decontaminate the Area: Wash the spill area thoroughly after the material has been

collected.

Quantitative Data
The following table summarizes key quantitative data for Antioxidant 1010 relevant to safety

and disposal.

Property Value Source

Melting Point 110.0 - 125.0 °C

Flash Point 298 °C (Closed Cup)

Oral LD50 (Rat) > 5,000 mg/kg

LC50 (Zebra fish, 96h) > 100 mg/L

EC50 (Algae, 72h) > 100 mg/L

Experimental Protocols
Detailed experimental protocols for the disposal of Antioxidant 1010 are not publicly available.

The procedures outlined above are based on general best practices for chemical waste

management as described in Safety Data Sheets and laboratory safety guidelines. Always
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consult your institution's specific waste disposal protocols and Environmental Health and

Safety (EHS) department for guidance.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Antioxidant 1010.
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Antioxidant 1010 Disposal Workflow

Start: Antioxidant 1010
Waste Generated

Assess Hazards
(SDS Review)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste from
Incompatible Materials

Package in a Labeled,
Compatible, Sealed Container

Store in Designated
Satellite Accumulation Area

Contact Licensed Waste
Disposal Service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Antioxidant 1010.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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